Cas no 2413868-13-8 (tert-butyl 3-3-fluoro-4-(hydroxymethyl)phenylpyrrolidine-1-carboxylate)

• Product Name: tert-butyl 3-3-fluoro-4-(hydroxymethyl)phenylpyrrolidine-1-carboxylate
• CAS No: 2413868-13-8
• MF: C₁₆H₂₂FNO₃
• MW: 295.349188327789
• CID: 5674331
• PubChem ID: 165768127
• Update Time: 2025-06-24

tert-butyl 3-3-fluoro-4-(hydroxymethyl)phenylpyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2413868-13-8
• EN300-26665976
• tert-butyl 3-[3-fluoro-4-(hydroxymethyl)phenyl]pyrrolidine-1-carboxylate
• tert-butyl 3-3-fluoro-4-(hydroxymethyl)phenylpyrrolidine-1-carboxylate

• Inchi： 1S/C16H22FNO3/c1-16(2,3)21-15(20)18-7-6-12(9-18)11-4-5-13(10-19)14(17)8-11/h4-5,8,12,19H,6-7,9-10H2,1-3H3
• InChI Key： VLZDMFMLZSDNFI-UHFFFAOYSA-N
• SMILES： FC1=C(CO)C=CC(=C1)C1CN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 295.15837173g/mol
• Monoisotopic Mass: 295.15837173g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 49.8Ų

Additional information on tert-butyl 3-3-fluoro-4-(hydroxymethyl)phenylpyrrolidine-1-carboxylate

Introduction to tert-butyl 3-(3-fluoro-4-(hydroxymethyl)phenyl)pyrrolidine-1-carboxylate (CAS No. 2413868-13-8)

tert-butyl 3-(3-fluoro-4-(hydroxymethyl)phenyl)pyrrolidine-1-carboxylate (CAS No. 2413868-13-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyl group, a pyrrolidine ring, and a substituted phenyl moiety with a fluoro and hydroxymethyl group. These structural elements contribute to its potential therapeutic applications and make it an intriguing subject for further investigation.

The tert-butyl group in the compound serves as a protective group, often used in synthetic chemistry to prevent unwanted reactions at specific sites. This feature is particularly useful in multi-step syntheses where selective functionalization is required. The pyrrolidine ring, on the other hand, is a five-membered heterocyclic amine that is known for its biological activity and ability to form stable complexes with various metal ions. This property makes it valuable in the design of drugs that target metalloenzymes or metal-dependent processes.

The 3-fluoro-4-(hydroxymethyl)phenyl substituent is another key feature of the compound. The presence of the fluoro atom can significantly influence the electronic properties of the molecule, affecting its reactivity and binding affinity to biological targets. The hydroxymethyl group adds further complexity by introducing a potential site for hydrogen bonding and hydrophilic interactions, which can enhance the compound's solubility and bioavailability.

Recent studies have explored the potential of tert-butyl 3-(3-fluoro-4-(hydroxymethyl)phenyl)pyrrolidine-1-carboxylate in various therapeutic areas. One notable application is in the treatment of neurological disorders, such as Parkinson's disease and Alzheimer's disease. The compound's ability to modulate neurotransmitter systems and protect against neurodegeneration has been highlighted in several preclinical studies. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound can effectively inhibit the aggregation of alpha-synuclein, a protein implicated in Parkinson's disease pathogenesis.

In addition to its neuroprotective properties, tert-butyl 3-(3-fluoro-4-(hydroxymethyl)phenyl)pyrrolidine-1-carboxylate has shown promise in cancer research. Studies have indicated that it can selectively target cancer cells by disrupting key signaling pathways involved in cell proliferation and survival. A recent study published in Cancer Research reported that this compound exhibited potent antitumor activity against various cancer cell lines, including those resistant to conventional therapies.

The synthesis of tert-butyl 3-(3-fluoro-4-(hydroxymethyl)phenyl)pyrrolidine-1-carboxylate has been optimized through several synthetic routes, each offering unique advantages in terms of yield and purity. One common approach involves the coupling of a fluoro-substituted benzaldehyde with an appropriate pyrrolidine derivative, followed by protection with tert-butyl chloroformate. Advanced techniques such as transition-metal catalysis and microwave-assisted synthesis have also been employed to improve the efficiency and scalability of the synthesis process.

The pharmacokinetic properties of tert-butyl 3-(3-fluoro-4-(hydroxymethyl)phenyl)pyrrolidine-1-carboxylate have been extensively studied to understand its behavior in biological systems. In vivo studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, making it suitable for oral administration. Its high lipophilicity allows for efficient crossing of biological membranes, while its hydrophilic components ensure adequate solubility in aqueous environments.

Clinical trials are currently underway to evaluate the safety and efficacy of tert-butyl 3-(3-fluoro-4-(hydroxymethyl)phenyl)pyrrolidine-1-carboxylate in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses with minimal adverse effects. These findings are encouraging and pave the way for further clinical development.

In conclusion, tert-butyl 3-(3-fluoro-4-(hydroxymethyl)phenyl)pyrrolidine-1-carboxylate (CAS No. 2413868-13-8) represents a promising candidate for various therapeutic applications due to its unique structural features and biological activities. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical benefits, making it an exciting area of focus for medicinal chemists and pharmaceutical researchers alike.